Cas no 1803787-36-1 (4-Cyano-5-methoxy-2-methylphenylacetic acid)

• Product Name: 4-Cyano-5-methoxy-2-methylphenylacetic acid
• CAS No: 1803787-36-1
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5007218
• Update Time: 2025-08-05

4-Cyano-5-methoxy-2-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-methoxy-2-methylphenylacetic acid

• Inchi： 1S/C11H11NO3/c1-7-3-9(6-12)10(15-2)4-8(7)5-11(13)14/h3-4H,5H2,1-2H3,(H,13,14)
• InChI Key： POFMBAVXNBJIAO-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC(C)=C(C=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.4
• Topological Polar Surface Area: 70.3

Additional information on 4-Cyano-5-methoxy-2-methylphenylacetic acid

Introduction to 4-Cyano-5-methoxy-2-methylphenylacetic acid (CAS No. 1803787-36-1)

4-Cyano-5-methoxy-2-methylphenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1803787-36-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of phenylacetic acids, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, including the presence of a cyano group, a methoxy substituent, and a methyl group on the phenyl ring, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The significance of 4-Cyano-5-methoxy-2-methylphenylacetic acid lies in its utility as a building block for more complex molecules. In recent years, there has been growing interest in phenylacetic acid derivatives due to their role in modulating various biological pathways. For instance, studies have highlighted the potential of such compounds in inhibiting enzymes involved in inflammation and cancer progression. The cyano group in 4-Cyano-5-methoxy-2-methylphenylacetic acid enhances its electrophilicity, facilitating further functionalization through nucleophilic addition reactions. This characteristic makes it particularly useful in constructing heterocyclic frameworks, which are prevalent in many bioactive molecules.

One of the most compelling aspects of 4-Cyano-5-methoxy-2-methylphenylacetic acid is its versatility in synthetic applications. Researchers have leveraged its structure to develop novel therapeutic agents targeting neurological disorders, cardiovascular diseases, and metabolic syndromes. The methoxy group provides a site for further derivatization, allowing chemists to tailor the molecule’s properties for specific biological targets. Additionally, the phenyl ring’s aromaticity contributes to its stability and bioavailability, making it an attractive candidate for drug design.

In the realm of medicinal chemistry, 4-Cyano-5-methoxy-2-methylphenylacetic acid has been explored as a precursor for synthesizing small-molecule inhibitors. Recent studies have demonstrated its role in developing compounds that interact with protein kinases and other enzymes implicated in disease pathways. For example, derivatives of this molecule have shown promise in preclinical trials for their ability to modulate signaling cascades involved in cell proliferation and survival. These findings underscore the compound’s potential as a pharmacological tool.

The synthesis of 4-Cyano-5-methoxy-2-methylphenylacetic acid itself is an intriguing challenge that has prompted innovation in synthetic methodologies. Traditional approaches often involve multi-step reactions starting from readily available aromatic precursors. However, modern techniques such as catalytic hydrogenation and cross-coupling reactions have streamlined the process, improving yield and purity. These advancements not only make the compound more accessible but also open avenues for exploring new synthetic routes.

The pharmacological profile of 4-Cyano-5-methoxy-2-methylphenylacetic acid is another area of active investigation. Initial studies suggest that it exhibits mild analgesic properties, possibly through interactions with opioid receptors or other pain-signaling pathways. Furthermore, its structural similarity to known bioactive compounds has prompted researchers to investigate its potential as a scaffold for drug discovery. By modifying specific functional groups, scientists aim to enhance its potency and selectivity for target enzymes or receptors.

From a chemical biology perspective, 4-Cyano-5-methoxy-2-methylphenylacetic acid serves as a valuable probe for understanding enzyme mechanisms. Its reactive sites can be exploited to design inhibitors or activators with high specificity. This approach has been particularly useful in studying enzymes whose function is poorly understood due to lack of available inhibitors. By employing this compound as a starting point, researchers can gain insights into enzyme structure-function relationships.

The environmental impact of synthesizing and utilizing 4-Cyano-5-methoxy-2-methylphenylacetic acid is also a consideration that merits discussion. While the compound itself is not classified as hazardous under standard conditions, responsible handling practices are essential to ensure safety during production and application. Green chemistry principles have been increasingly applied to optimize synthetic routes, minimizing waste and reducing environmental footprint. Such efforts align with broader goals of sustainable pharmaceutical development.

In conclusion,4-Cyano-5-methoxy-2-methylphenylacetic acid (CAS No. 1803787-36-1) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound,4-Cyano-5-methoxy-2-methylphenylacetic acid is poised to remain at the forefront of medicinal chemistry innovation.